molecular formula C20H21ClN6O B2735215 2-(4-chlorophenyl)-N-(2-((6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)acetamide CAS No. 1040646-21-6

2-(4-chlorophenyl)-N-(2-((6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)acetamide

Cat. No. B2735215
CAS RN: 1040646-21-6
M. Wt: 396.88
InChI Key: FHEGBBMXPXANTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-chlorophenyl)-N-(2-((6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)acetamide is a useful research compound. Its molecular formula is C20H21ClN6O and its molecular weight is 396.88. The purity is usually 95%.
BenchChem offers high-quality 2-(4-chlorophenyl)-N-(2-((6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-chlorophenyl)-N-(2-((6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

  • Synthesis of Novel Derivatives : Research conducted by Arafat et al. (2022) focused on synthesizing new bis(pyrazol-5-ols), pyridones, and benzo-[f]-thiochromene-2-carbonitrile derivatives incorporating a similar compound. This research contributes to expanding the chemical library of compounds with potential pharmacological activities.

  • Oxidation Reactivity Channels : A study by Pailloux et al. (2007) explored the chemical oxidation of similar compounds, providing insights into their reactivity and potential applications in chemical synthesis.

Potential Therapeutic Applications

  • Anticancer Agents : The work by Temple et al. (1983) on pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines, structurally related to the query compound, showed promising effects on the proliferation and survival of cancer cells.

  • Antiallergic Agents : Research by Menciu et al. (1999) synthesized new compounds, including N-(pyridin-4-yl)-(indol-3-yl)acetamides, which showed significant antiallergic potential. This highlights the therapeutic possibilities of similar compounds in treating allergies.

Other Applications

  • Antimicrobial Activity : A study by Hossan et al. (2012) indicated the antimicrobial potential of pyridine and pyrimidinone derivatives, suggesting the utility of compounds like the one in fighting bacterial and fungal infections.

properties

IUPAC Name

2-(4-chlorophenyl)-N-[2-[[6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H21ClN6O/c1-14-8-9-22-19(12-14)25-18-7-6-17(26-27-18)23-10-11-24-20(28)13-15-2-4-16(21)5-3-15/h2-9,12H,10-11,13H2,1H3,(H,23,26)(H,24,28)(H,22,25,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FHEGBBMXPXANTM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NC=C1)NC2=NN=C(C=C2)NCCNC(=O)CC3=CC=C(C=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H21ClN6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

396.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-chlorophenyl)-N-(2-((6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)acetamide

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